[4-({2-[(4-Ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile

• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-[4-[(E)-[2-(4-ethylphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetonitrile
• InChI: InChI=1S/C22H21N3O3S/c1-4-15-5-8-17(9-6-15)24-22-25(2)21(26)20(29-22)14-16-7-10-18(28-12-11-23)19(13-16)27-3/h5-10,13-14H,4,12H2,1-3H3/b20-14+,24-22?
• InChI Key: DKUQMUKDSQFKFR-KAWQFOENSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=C(C=C3)OCC#N)OC)/S2)C
• SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC#N)OC)S2)C

Description

[4-({2-[(4-Ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile, commonly known as ETPTA, is a chemical compound that has gained attention in the scientific community due to its potential use in a variety of research applications. ETPTA is a thiazolidine derivative that has been synthesized using a variety of methods, and has been found to have a number of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ETPTA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and division. Specifically, ETPTA has been found to inhibit the activity of the enzyme thymidylate synthase, which is involved in the synthesis of DNA.
Biochemical and Physiological Effects:
ETPTA has been found to have a number of biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, and its potential use as a catalyst in organic reactions. Additionally, ETPTA has been found to have anti-inflammatory properties, and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ETPTA in lab experiments is its high yield and good purity when synthesized using the methods described above. Additionally, ETPTA has been found to be stable under a variety of conditions, which makes it a useful compound for a number of research applications. However, one limitation of using ETPTA is its potential toxicity, which requires careful handling and disposal procedures.

Future Directions

There are a number of potential future directions for research involving ETPTA, including its further study as a ligand in metal complexes, and its potential use as a catalyst in organic reactions. Additionally, ETPTA's potential anti-cancer properties warrant further investigation, including its potential use in combination with other anti-cancer agents. Finally, the potential use of ETPTA in the treatment of inflammatory diseases should be explored further, including its potential use in animal models of these diseases.

Synthesis Methods

ETPTA has been synthesized using a variety of methods, including the reaction of 2-methoxyphenol with 4-ethylbenzylamine, followed by reaction with thioglycolic acid and acetic anhydride. Another method involves the reaction of 2-methoxyphenol with 4-ethylbenzylamine, followed by reaction with thionyl chloride and potassium thiocyanate. These methods have been found to produce ETPTA in high yields and with good purity.

Scientific Research Applications

ETPTA has been found to have a number of potential research applications, including its use as a ligand in metal complexes, as a catalyst in organic reactions, and as a precursor for the synthesis of other thiazolidine derivatives. Additionally, ETPTA has been found to have potential anti-cancer properties, and has been studied for its ability to inhibit the growth of cancer cells in vitro.